Cas no 56726-76-2 (4-Nonenedinitrile, 5-methyl-)

• Product Name: 4-Nonenedinitrile, 5-methyl-
• CAS No: 56726-76-2
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• CID: 348031
• PubChem ID: 53899731
• Update Time: 2025-04-19

4-Nonenedinitrile, 5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Nonenedinitrile, 5-methyl-
• 5-methylnon-4-enedinitrile
• 56726-76-2
• HWGNERYJKMWNBQ-UHFFFAOYSA-N
• DTXSID80707505
• 5-methyl-4-nonenedinitrile

• Inchi： 1S/C10H14N2/c1-10(6-2-4-8-11)7-3-5-9-12/h6H,2-5,7H2,1H3
• InChI Key： HWGNERYJKMWNBQ-UHFFFAOYSA-N
• SMILES： N#CCCCC(C)=CCCC#N

Computed Properties

• Exact Mass: 162.11582
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• PSA: 47.58